2-(difluoromethyl)-3-methoxybenzoic acid
Description
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(difluoromethyl)-3-methoxybenzoic acid involves the introduction of a difluoromethyl group onto a 3-methoxybenzoic acid molecule.", "Starting Materials": [ "3-methoxybenzoic acid", "difluoromethyl bromide", "potassium carbonate", "acetone", "dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "diethyl ether", "water" ], "Reaction": [ "The first step involves the preparation of the difluoromethylating agent by reacting difluoromethyl bromide with potassium carbonate in acetone to form potassium difluoromethylate.", "Next, 3-methoxybenzoic acid is reacted with the difluoromethylating agent in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in dimethylformamide to form the desired product, 2-(difluoromethyl)-3-methoxybenzoic acid.", "The product is then isolated by precipitation in diethyl ether and washed with water to remove any impurities." ] } | |
CAS RN |
1780500-91-5 |
Product Name |
2-(difluoromethyl)-3-methoxybenzoic acid |
Molecular Formula |
C9H8F2O3 |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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